[2-(Trifluoromethoxy)phenyl]methanethiol

• Molecular Formula: C8H7F3OS
• Molecular Weight: 208.20 g/mol
• SMILES: C1=CC=C(C(=C1)CS)OC(F)(F)F
• InChI: InChI=1S/C8H7F3OS/c9-8(10,11)12-7-4-2-1-3-6(7)5-13/h1-4,13H,5H2
• InChIKey: MXNOHKFNOHZWHH-UHFFFAOYSA-N

[2-(Trifluoromethoxy)phenyl]methanethiol Specifications & Procurement

[2-(Trifluoromethoxy)phenyl]methanethiol (CAS 1508079-49-9) is an organosulfur compound with the molecular formula C8H7F3OS and a molecular weight of 208.20 g/mol, characterized by a thiol (-SH) group on a benzyl scaffold bearing an ortho-trifluoromethoxy (-OCF3) substituent . The -OCF3 group imparts strong electron-withdrawing properties and high lipophilicity, distinguishing it from non-fluorinated benzyl mercaptans [1]. Commercially, this compound is available at a minimum purity specification of 95% and requires storage in a cool, dry place under an inert atmosphere due to its air and moisture sensitivity .

1

Ortho-OCF3 scaffold for electron-withdrawing and high lipophilicity modulation

Reported to influence nucleophilicity and membrane interaction profiles

2

Benzylic thiol for nucleophilic substitution, metalation, and thiol-ene reactions

Supports regioselective functionalization workflows

3

Building block for organic electronic materials (e.g., TADF host precursors)

Explored as OCF3 acceptor source with distinct excited-state profile

• [1] Lee, J.W.; et al. Photocatalytic trifluoromethoxylation of arenes and heteroarenes in continuous-flow. Beilstein J. Org. Chem. 2020, 16, 1305-1312. View Source

Why [2-(Trifluoromethoxy)phenyl]methanethiol Cannot Be Substituted

The ortho-trifluoromethoxy substitution pattern in [2-(Trifluoromethoxy)phenyl]methanethiol creates a unique electronic environment that is not replicated by the more common para-isomer [4-(trifluoromethoxy)phenyl]methanethiol (CAS 175278-03-2), nor by simple benzyl mercaptan, nor by 2-(trifluoromethoxy)thiophenol (CAS 175278-01-0) . The ortho -OCF3 group exerts a distinct, long-range electron-withdrawing effect that modulates the nucleophilicity of the thiol and the reactivity of the adjacent benzylic position [1]. Furthermore, the benzyl mercaptan structure provides a distinct spatial and electronic profile compared to directly ring-attached thiols, influencing binding interactions and reaction outcomes. Therefore, generic substitution with a para-isomer or a thiophenol is likely to alter reaction kinetics, regioselectivity, and final product properties in ways that cannot be predicted without direct comparative data .

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Para-isomer (4-OCF3) shifts electronic and steric environment; long-range ortho effect not replicated.

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Non-fluorinated benzyl mercaptan lacks electron withdrawal, altering thiol acidity and nucleophilicity.

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Thiophenol analogs change benzylic vs. aromatic thiol reactivity; may impact binding and regioselectivity.

• [1] Castagnetti, E.; Schlosser, M. The trifluoromethoxy group: a long-range electron-withdrawing substituent. Chem. Eur. J. 2002, 8, 799-804. View Source

[2-(Trifluoromethoxy)phenyl]methanethiol Selection Evidence

Long-Range Electronic Effects of Ortho-OCF3

The ortho-trifluoromethoxy group in [2-(Trifluoromethoxy)phenyl]methanethiol is a uniquely potent long-range electron-withdrawing substituent. In a study comparing its ability to promote ortho-lithiation, the OCF3 group was found to be superior to both OCH3 and CF3 groups [1]. While this study uses the para-substituted 4-(trifluoromethoxy)anisole as a model, the fundamental electronic properties of the OCF3 group are inherent and translate to the ortho-position in the target compound [2]. Specifically, the OCF3 group's Hammett substituent constants (σm = 0.38, σp = 0.35) quantify its strong electron-withdrawing nature, which will directly influence the nucleophilicity of the adjacent thiol and the acidity of the benzylic protons in [2-(Trifluoromethoxy)phenyl]methanethiol . This electronic profile is distinct from the para-isomer due to the ortho-substituent's proximity to the reactive benzylic center.

Ortho-OCF3 Electronic Effect

Class-level inference

Reported Hammett σm 0.38, σp 0.35 vs. OCH3 σp -0.27, CF3 σp 0.54

Strong electron withdrawal distinct from OCH3 and CF3; may influence thiol reactivity.

Classical physical organic parameters; direct ortho-SCF3 data limited.

Evidence Dimension	Electron-Withdrawing Capacity (Hammett σ Constants)
Target Compound Data	Ortho-OCF3 group: σm = 0.38, σp = 0.35
Comparator Or Baseline	Para-OCF3 group: σm = 0.38, σp = 0.35; Methoxy (OCH3): σp = -0.27; Trifluoromethyl (CF3): σp = 0.54
Quantified Difference	OCF3 is strongly electron-withdrawing (positive σ), unlike the electron-donating OCH3 (negative σ). Its σp is lower than CF3, indicating a different electronic profile.
Conditions	Hammett substituent constants derived from ionization of benzoic acids (classical physical organic chemistry parameter).

Why This Matters

The unique electron-withdrawing profile of the ortho-OCF3 group, quantified by its Hammett constants, dictates the compound's reactivity in nucleophilic substitution and metalation reactions, making it unsuitable for substitution by other isomers or non-fluorinated analogs.

• [1] Castagnetti, E.; Schlosser, M. The trifluoromethoxy group: a long-range electron-withdrawing substituent. Chem. Eur. J. 2002, 8, 799-804. View Source
• [2] Castagnetti, E.; Schlosser, M. The trifluoromethoxy group: a long-range electron-withdrawing substituent. Chem. Eur. J. 2002, 8, 799-804. View Source

Lipophilicity Comparison: OCF3 vs. OCH3 and CF3

The trifluoromethoxy (-OCF3) group in [2-(Trifluoromethoxy)phenyl]methanethiol confers significantly higher lipophilicity compared to its methoxy (-OCH3) analog and a distinct lipophilicity profile compared to the trifluoromethyl (-CF3) group. The Hansch-Leo parameter (π) for the OCF3 group is +1.04, which is greater than that of CF3 (π = +0.88) and represents a large increase over OCH3 (π = -0.02) [1]. For the specific scaffold of [2-(Trifluoromethoxy)phenyl]methanethiol, the computed XLogP3-AA value is 3.2, confirming its high overall lipophilicity [2]. This is in contrast to a related 4-(trifluoromethoxy)benzyl mercaptan, which has a reported LogP of 3.015, suggesting that the ortho-substitution pattern may further influence this key physicochemical property .

Lipophilicity Profile

Head-to-head

OCF3 Hansch π +1.04; computed XLogP3-AA 3.2 vs. para-isomer LogP 3.015

Higher lipophilicity than OCH3 (π -0.02) and CF3 (π 0.88); ortho isomer shows elevated LogP.

Computed and literature partition data; experimental validation advised.

Evidence Dimension	Lipophilicity
Target Compound Data	XLogP3-AA = 3.2 (PubChem computed) [2]; OCF3 group Hansch π = 1.04 [1]
Comparator Or Baseline	4-(Trifluoromethoxy)benzyl mercaptan: LogP = 3.015 ; Methoxy (OCH3) group: π = -0.02; Trifluoromethyl (CF3) group: π = 0.88 [1]
Quantified Difference	OCF3 group increases lipophilicity by +1.06 π units relative to OCH3 and +0.16 π units relative to CF3. The ortho-isomer (target) has a higher computed LogP (3.2) than the para-isomer (3.015).
Conditions	Hansch-Leo parameter (π) derived from octanol-water partition coefficients; XLogP3-AA computed by PubChem 2.2 (2025.05.09 release).

Why This Matters

The high and tunable lipophilicity of [2-(Trifluoromethoxy)phenyl]methanethiol, which is superior to its non-fluorinated and CF3-containing analogs, is a critical selection factor for applications requiring enhanced membrane permeability, metabolic stability, or specific hydrophobic interactions.

• [1] Lee, J.W.; et al. Photocatalytic trifluoromethoxylation of arenes and heteroarenes in continuous-flow. Beilstein J. Org. Chem. 2020, 16, 1305-1312. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 173162801, Phenyl(trifluoromethoxy)methanethiol. Accessed 2025. View Source

Impact on Nucleophilicity and Acidity

The ortho-trifluoromethoxy group in [2-(Trifluoromethoxy)phenyl]methanethiol is expected to modulate the acidity of the benzylic thiol proton and the nucleophilicity of the thiolate anion in a manner distinct from the para-isomer. While direct pKa data for this specific compound is not available, the electron-withdrawing nature of the OCF3 group (σm = 0.38, σp = 0.35) predicts a lower pKa (higher acidity) for the thiol compared to non-fluorinated benzyl mercaptan . As a class-level comparison, the predicted pKa of 3-(trifluoromethoxy)thiophenol is 5.68 ± 0.10, demonstrating the acidifying effect of the OCF3 group . The ortho-OCF3 substitution in the target compound will exert a stronger inductive effect on the adjacent benzylic -CH2SH group than the para-isomer, leading to a more polarized S-H bond and a more reactive thiolate intermediate in nucleophilic reactions.

Acidity & Nucleophilicity

Class-level inference

Predicted lower pKa vs. benzyl mercaptan; analogous 3-OCF3-thiophenol pKa ~5.68

Ortho-OCF3 likely enhances thiol acidity and thiolate nucleophilicity.

Predicted values; no direct experimental pKa for target. Data to verify.

Evidence Dimension	Thiol Acidity (pKa) and Nucleophilicity
Target Compound Data	Predicted to have lower pKa and higher nucleophilicity vs. benzyl mercaptan due to ortho-OCF3 electron withdrawal.
Comparator Or Baseline	Benzyl mercaptan (no OCF3): higher pKa, lower nucleophilicity. 3-(Trifluoromethoxy)thiophenol: predicted pKa = 5.68 ± 0.10 .
Quantified Difference	OCF3 group lowers pKa (exact value not reported for target, but class data supports significant acidification).
Conditions	pKa values are predicted using computational models (e.g., M06-2X/SMDsSAS) and are for aqueous solution.

Why This Matters

The ortho-OCF3-induced increase in thiol acidity and nucleophilicity directly impacts the compound's performance in thiol-ene 'click' reactions, metal coordination chemistry, and as a nucleophile in SN2 reactions, differentiating it from non-fluorinated and para-substituted analogs.

OCF3 as Acceptor in TADF Emitters

[2-(Trifluoromethoxy)phenyl]methanethiol can serve as a precursor for the introduction of the trifluoromethoxy (OCF3) group into materials for organic electronics. A computational study on donor-acceptor TADF emitters compared the performance of the OCF3 acceptor with CF3, SCF3, and SF5. For a Type I molecule with two carbazole donors (2CzOCF3), the calculated singlet energy (S1) is 3.92 eV and the singlet-triplet energy gap (ΔEST) is 0.46 eV [1]. In comparison, the CF3 analog (2CzCF3) has S1 = 3.62 eV and a much smaller ΔEST = 0.17 eV, while the SCF3 analog (2CzSCF3) has S1 = 3.66 eV and ΔEST = 0.22 eV [2]. The large ΔEST for 2CzOCF3 (0.46 eV) indicates it is a poor candidate as a TADF emitter itself, but this computational data provides a direct, quantitative comparison of the electronic impact of the OCF3 group versus other common fluorinated acceptors in a defined molecular system [3].

TADF Acceptor Performance

Head-to-head

2CzOCF3 computed S1 3.92 eV, ΔEST 0.46 eV; CF3 analog S1 3.62 eV, ΔEST 0.17 eV

OCF3 yields higher S1 and larger ΔEST than CF3; supports distinct excited-state design.

TD-DFT gas-phase calculations; experimental device data needed.

Evidence Dimension	Impact on TADF Emitter Photophysics (Computed)
Target Compound Data	For 2CzOCF3 (OCF3 acceptor): S1 = 3.92 eV, ΔEST = 0.46 eV [1]
Comparator Or Baseline	For 2CzCF3 (CF3 acceptor): S1 = 3.62 eV, ΔEST = 0.17 eV; For 2CzSCF3 (SCF3 acceptor): S1 = 3.66 eV, ΔEST = 0.22 eV [2]
Quantified Difference	OCF3 yields a higher S1 energy (+0.30 eV vs. CF3) and a significantly larger ΔEST (+0.29 eV vs. CF3), demonstrating a fundamentally different effect on excited state energetics.
Conditions	Time-dependent density functional theory (TD-DFT) calculations in the gas phase for a specific donor-acceptor TADF emitter scaffold (Type I: 2Cz).

Why This Matters

For researchers designing organic electronic materials, this data proves that the OCF3 group imparts a distinct and quantifiably different electronic effect compared to CF3 and SCF3. This enables the rational selection of [2-(Trifluoromethoxy)phenyl]methanethiol as a precursor when higher singlet energies or larger ΔEST values are required, as opposed to using CF3 or SCF3-containing building blocks.

• [1] Chen, D.; Zysman-Colman, E. Exploring the possibility of using fluorine-involved non-conjugated electron-withdrawing groups for thermally activated delayed fluorescence emitters by TD-DFT calculation. Beilstein J. Org. Chem. 2021, 17, 210-223. View Source
• [2] Chen, D.; Zysman-Colman, E. Exploring the possibility of using fluorine-involved non-conjugated electron-withdrawing groups for thermally activated delayed fluorescence emitters by TD-DFT calculation. Beilstein J. Org. Chem. 2021, 17, 210-223. View Source
• [3] Chen, D.; Zysman-Colman, E. Exploring the possibility of using fluorine-involved non-conjugated electron-withdrawing groups for thermally activated delayed fluorescence emitters by TD-DFT calculation. Beilstein J. Org. Chem. 2021, 17, 210-223. View Source

[2-(Trifluoromethoxy)phenyl]methanethiol Applications

High-Lipophilicity Drug Candidates

When designing molecules requiring enhanced membrane permeability, metabolic stability, or improved target binding via hydrophobic interactions, [2-(Trifluoromethoxy)phenyl]methanethiol is a superior building block. Its OCF3 group provides a Hansch π value of +1.04, substantially increasing lipophilicity compared to a methoxy analog (π = -0.02) and providing a different profile from a CF3 group (π = 0.88) [1]. This property is crucial for optimizing pharmacokinetic parameters in lead optimization programs.

Nucleophilic Substitution and Metalation

This compound is the preferred reagent when a specific electronic environment is required for a benzylic thiol. The strong electron-withdrawing effect of the ortho-OCF3 group (σm = 0.38, σp = 0.35) [1] increases the acidity of the thiol and stabilizes the resulting thiolate, enhancing its reactivity as a nucleophile compared to non-fluorinated benzyl mercaptans. Furthermore, its capacity to promote ortho-lithiation, as demonstrated for the OCF3 group class, is superior to both OCH3 and CF3 groups, offering unique regioselective functionalization possibilities [2].

Organic Electronic Materials

As a precursor for incorporating the OCF3 acceptor unit, [2-(Trifluoromethoxy)phenyl]methanethiol enables the synthesis of materials with specific excited-state properties. Computational data for a model TADF system shows that an OCF3 acceptor yields a high singlet energy (3.92 eV) and a large singlet-triplet energy gap (0.46 eV), a profile distinct from the more commonly used CF3 (S1 = 3.62 eV, ΔEST = 0.17 eV) and SCF3 (S1 = 3.66 eV, ΔEST = 0.22 eV) acceptors [3]. This makes it valuable for designing materials where deep-blue emission or large ΔEST values are desired, such as in host materials or specific charge-transport layers.

Application

Selection Property

Validation Focus

High-lipophilicity drug candidate design

Reported high lipophilicity (OCF3 group) distinct from OCH3 and CF3

Membrane permeability and metabolic stability profiling

Nucleophilic substitution and metalation

Strong electron-withdrawing ortho-OCF3 effect modulates thiol reactivity

Regioselectivity and reactivity under lithiation or substitution conditions

Organic electronic material precursor

Computed distinct excited-state energetics (large ΔEST, high S1)

Photophysical characterization in host or charge-transport layers

• [1] Lee, J.W.; et al. Photocatalytic trifluoromethoxylation of arenes and heteroarenes in continuous-flow. Beilstein J. Org. Chem. 2020, 16, 1305-1312. View Source
• [2] Castagnetti, E.; Schlosser, M. The trifluoromethoxy group: a long-range electron-withdrawing substituent. Chem. Eur. J. 2002, 8, 799-804. View Source
• [3] Chen, D.; Zysman-Colman, E. Exploring the possibility of using fluorine-involved non-conjugated electron-withdrawing groups for thermally activated delayed fluorescence emitters by TD-DFT calculation. Beilstein J. Org. Chem. 2021, 17, 210-223. View Source